
Application Note: Preparation of PHA-767491
Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PHA-767491

Cat. No.: B1249090 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of the dual Cdc7/Cdk9 inhibitor, PHA-767491, using Dimethyl Sulfoxide

(DMSO) as the solvent.

Introduction
PHA-767491 is a potent, ATP-competitive dual inhibitor of Cell Division Cycle 7 (Cdc7) and

Cyclin-Dependent Kinase 9 (Cdk9), with IC₅₀ values of 10 nM and 34 nM, respectively.[1][2][3]

It plays a critical role in research by restricting the initiation of DNA replication and has

demonstrated antitumor activity.[4][5] Accurate and consistent preparation of stock solutions is

crucial for ensuring the reproducibility and reliability of experimental results. This protocol

outlines the standardized procedure for solubilizing PHA-767491 in DMSO to achieve a desired

concentration.

Compound Information and Properties
A summary of the key chemical and physical properties of PHA-767491 is presented below.
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Property Value

Molecular Weight 213.24 g/mol [1][2][3]

Formula C₁₂H₁₁N₃O[1]

CAS Number 845714-00-3[1][2]

Appearance Off-white to light yellow solid[1]

Solubility and Storage
Proper storage is essential to maintain the stability and activity of the compound, both in its

solid form and in solution.

Form Solvent Solubility
Storage
Temperature

Stability

Powder N/A N/A -20°C 3 years[1][2]

4°C 2 years[1]

Stock Solution DMSO
≥25 mg/mL

(~117 mM)[1]
-80°C 6 months[1][6]

-20°C 1 month[1][6]

Note: Some suppliers report solubility up to 40 mg/mL (187.58 mM) in DMSO.[3] It is

recommended to use newly opened, anhydrous DMSO, as it is hygroscopic and the presence

of water can impact solubility.[1] Solutions are reported to be unstable; preparing fresh

solutions is recommended for optimal performance.[2]

Experimental Protocol
This protocol describes the reconstitution of lyophilized PHA-767491 powder to create a stock

solution.

Materials and Equipment
PHA-767491 (lyophilized powder)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Reconstitution Procedure
Preparation: Allow the vial of lyophilized PHA-767491 and the DMSO solvent to equilibrate to

room temperature before opening. This prevents condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial of PHA-767491 to ensure all the powder is collected

at the bottom.[7]

Solvent Addition: Based on the desired final concentration, carefully add the calculated

volume of DMSO to the vial using a calibrated micropipette. Refer to Table 3 for common

concentrations.

Dissolution: Cap the vial securely and vortex gently to mix.[7] For complete dissolution,

sonication in a water bath is recommended.[1][3] Visually inspect the solution to ensure no

particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[8] Store the aliquots at -80°C for long-term stability (up to 6 months)

or at -20°C for short-term use (up to 1 month).[1][6]

Calculations and Stock Preparation Table
The amount of solvent required to achieve a specific molar concentration can be determined

using the following formula:
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Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

The table below provides pre-calculated volumes of DMSO needed to prepare common stock

concentrations from standard amounts of PHA-767491 powder.

Mass of PHA-767491
Desired Stock
Concentration

Volume of DMSO to Add

1 mg 1 mM 4.6896 mL[1]

5 mM 0.9379 mL[1]

10 mM 0.4690 mL[1]

5 mg 1 mM 23.4478 mL[1]

5 mM 4.6896 mL[1]

10 mM 2.3448 mL[1]
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Click to download full resolution via product page

Caption: PHA-767491 inhibits Cdc7 and Cdk9 kinases.

Experimental Workflow
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Caption: Workflow for preparing PHA-767491 stock solution.
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Safety Precautions
Always handle PHA-767491 in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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